Cas no 2228273-68-3 (3-(3-bromo-2,2-dimethylpropyl)-4-methylpyridine)

• Product Name: 3-(3-bromo-2,2-dimethylpropyl)-4-methylpyridine
• CAS No: 2228273-68-3
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 6478844
• PubChem ID: 165792049
• Update Time: 2025-06-08

3-(3-bromo-2,2-dimethylpropyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,2-dimethylpropyl)-4-methylpyridine
• EN300-1905273
• 2228273-68-3

• Inchi： 1S/C11H16BrN/c1-9-4-5-13-7-10(9)6-11(2,3)8-12/h4-5,7H,6,8H2,1-3H3
• InChI Key： NDLWSCRZGCSBMW-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=NC=CC=1C

Computed Properties

• Exact Mass: 241.04661g/mol
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(3-bromo-2,2-dimethylpropyl)-4-methylpyridine

Introduction to 3-(3-bromo-2,2-dimethylpropyl)-4-methylpyridine (CAS No. 2228273-68-3)

3-(3-bromo-2,2-dimethylpropyl)-4-methylpyridine, identified by its CAS number 2228273-68-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This pyridine derivative features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and methyl substituents on the pyridine ring enhances its reactivity, making it a versatile building block for medicinal chemists and synthetic organic chemists alike.

The compound's structure consists of a pyridine core substituted at the 3-position with a 3-bromo-2,2-dimethylpropyl group and at the 4-position with a methyl group. This specific arrangement imparts distinct electronic and steric properties, which are critical for its utility in drug discovery and development. The bromine atom, in particular, serves as a reactive handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse pharmacophores.

In recent years, the demand for novel heterocyclic compounds has surged due to their broad spectrum of biological activities. 3-(3-bromo-2,2-dimethylpropyl)-4-methylpyridine has emerged as a compound of interest in several research areas, including oncology, immunology, and neurology. Its structural motif is reminiscent of many known pharmacologically active agents, suggesting potential therapeutic applications.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By serving as a precursor for more complex molecules, 3-(3-bromo-2,2-dimethylpropyl)-4-methylpyridine contributes to the development of targeted therapies that can modulate these pathways effectively. Recent studies have demonstrated its utility in generating lead compounds that exhibit potent inhibitory activity against specific kinases.

The brominated pyridine derivatives have also garnered attention for their antimicrobial properties. The bromine atom enhances the compound's ability to interact with bacterial enzymes and cellular components, leading to mechanisms that disrupt bacterial growth. Researchers are exploring modifications based on 3-(3-bromo-2,2-dimethylpropyl)-4-methylpyridine to develop novel antibiotics that could combat resistant strains of bacteria.

Furthermore, the compound's structural features make it an attractive candidate for developing ligands for G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that mediate cellular responses to external stimuli through binding to various ligands. The pyridine ring and its substituents can be tailored to optimize binding affinity and selectivity for specific GPCRs, which are involved in a wide range of physiological processes.

The synthetic methodologies for preparing 3-(3-bromo-2,2-dimethylpropyl)-4-methylpyridine have been refined over time to ensure high yields and purity. Common approaches involve the alkylation of 4-methylpyridine with a suitable brominated branched alkyl halide under controlled conditions. Advances in catalytic systems have further improved the efficiency of these reactions, reducing unwanted byproducts and enhancing scalability.

In conclusion, 3-(3-bromo-2,2-dimethylpropyl)-4-methylpyridine (CAS No. 2228273-68-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse applications in drug discovery, from kinase inhibition to antimicrobial agents and GPCR ligands. As synthetic chemistry continues to evolve, this compound will undoubtedly remain a valuable asset for researchers striving to develop innovative therapeutic solutions.